Cas no 89465-06-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide)

3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide structure
89465-06-5 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide
CAS No:89465-06-5
MF:C6H9N3O2
MW:155.154560804367
CID:729138
Update Time:2024-01-31

3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide
    • N',5-dimethyl-1,2-oxazole-3-carbohydrazide
    • 1-Methyl-2-<5-Methyl-3-isoxazolylcarbonyl>-hydrazin
    • 5-Methyl-3-isoxazolecarboxylic acid 2-methylhydrazide
    • 5-methyl-isoxazole-3-carboxylic acid N'-methyl-hydrazide
    • 3-Isoxazolecarboxylicacid,5-methyl-,2-methylhydrazide(6CI,7CI)
    • 3-Isoxazolecarboxylic acid, 5-methyl-, 2-methylhydrazide
    • Inchi: 1S/C6H9N3O2/c1-4-3-5(9-11-4)6(10)8-7-2/h3,7H,1-2H3,(H,8,10)
    • InChI Key: ZFLPNZSUWANLDK-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NNC)=O)=N1

Computed Properties

  • Exact Mass: 155.06900
  • Monoisotopic Mass: 155.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 67.2A^2

Experimental Properties

  • Density: 1.185
  • Melting Point: 93-94 °C
  • Boiling Point: 265.1°C at 760 mmHg
  • Flash Point: 114.1°C
  • Refractive Index: 1.502
  • PSA: 67.16000
  • LogP: 0.62900
  • pka: 10.88±0.23(Predicted)
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